Cas no 117211-92-4 (6H-1,3-Dioxolo[4,5-g][1]benzopyran-6-ol,7,8-dihydro-8-(3-methoxyphenyl)-6-methyl-)

• Product Name: 6H-1,3-Dioxolo[4,5-g][1]benzopyran-6-ol,7,8-dihydro-8-(3-methoxyphenyl)-6-methyl-
• CAS No: 117211-92-4
• MF: C₁₈H₁₈O₅
• MW: 314.332525730133
• CID: 197413
• PubChem ID: 146671
• Update Time: 2025-04-19

6H-1,3-Dioxolo[4,5-g][1]benzopyran-6-ol,7,8-dihydro-8-(3-methoxyphenyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 6H-1,3-Dioxolo[4,5-g][1]benzopyran-6-ol,7,8-dihydro-8-(3-methoxyphenyl)-6-methyl-
• 8-(3-methoxyphenyl)-6-methyl-7,8-dihydro-[1,3]dioxolo[4,5-g]chromen-6-ol
• 6H-1,3-Dioxolo(4,5-g)(1)benzopyran-6-ol, 7,8-dihydro-8-(3-methoxyphenyl)-6-methyl-
• 7,8-Dihydro-8-(3-methoxyphenyl)-6-methyl-6H-1,3-dioxolo(4,5-g)(1)benzopyran-6-ol
• NSC601100
• 8-(3-Methoxyphenyl)-6-methyl-7,8-dihydro-2H,6H-[1,3]dioxolo[4,5-g][1]benzopyran-6-ol
• CHEMBL1964734
• NSC-601100
• NCI60_004514
• SCHEMBL7652286
• DTXSID20922331
• 117211-92-4

• Inchi： 1S/C18H18O5/c1-18(19)9-14(11-4-3-5-12(6-11)20-2)13-7-16-17(22-10-21-16)8-15(13)23-18/h3-8,14,19H,9-10H2,1-2H3
• InChI Key： OBEWQTCNLDQARO-UHFFFAOYSA-N
• SMILES： O1C2C=C3C(=CC=2C(C2C=CC=C(C=2)OC)CC1(C)O)OCO3

Computed Properties

• Exact Mass: 314.11544
• Monoisotopic Mass: 314.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Density: 1.298
• Boiling Point: 444.6°Cat760mmHg
• Flash Point: 222.7°C
• Refractive Index: 1.606
• PSA: 57.15